beta-Mercaptoethanol
beta-Mercaptoethanol
Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption.
Mercaptoethanol is a primary alcohol and an alkanethiol.
A water-soluble thiol derived from hydrogen sulfide and ethanol. It is used as a reducing agent for disulfide bonds and to protect sulfhydryl groups from oxidation.
Mercaptoethanol is a primary alcohol and an alkanethiol.
A water-soluble thiol derived from hydrogen sulfide and ethanol. It is used as a reducing agent for disulfide bonds and to protect sulfhydryl groups from oxidation.
Brand Name:
Vulcanchem
CAS No.:
60-24-2
VCID:
VC0042355
InChI:
InChI=1S/C2H6OS/c3-1-2-4/h3-4H,1-2H2
SMILES:
C(CS)O
Molecular Formula:
C2H6OS
HSCH2CH2OH
C2H6OS
HSCH2CH2OH
C2H6OS
Molecular Weight:
78.14 g/mol
beta-Mercaptoethanol
CAS No.: 60-24-2
Reference Standards
VCID: VC0042355
Molecular Formula: C2H6OS
HSCH2CH2OH
C2H6OS
Molecular Weight: 78.14 g/mol
CAS No. | 60-24-2 |
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Product Name | beta-Mercaptoethanol |
Molecular Formula | C2H6OS HSCH2CH2OH C2H6OS |
Molecular Weight | 78.14 g/mol |
IUPAC Name | 2-sulfanylethanol |
Standard InChI | InChI=1S/C2H6OS/c3-1-2-4/h3-4H,1-2H2 |
Standard InChIKey | DGVVWUTYPXICAM-UHFFFAOYSA-N |
SMILES | C(CS)O |
Canonical SMILES | C(CS)O |
Boiling Point | 315 to 316 °F at 742 mm Hg (decomposes) (NTP, 1992) 158 °C 158.0 °C Decomp at bp 157-158 °C, 742 mm Hg 157 °C |
Colorform | Water-white mobile liquid |
Density | 1.1143 at 68 °F (NTP, 1992) 1.1143 at 20 °C/4 °C Relative density (water = 1): 1.1 1.114-1.120 (20°) |
Flash Point | 165 °F (NFPA, 2010) 165 °F (74 °C) (open cup) 74 °C o.c. |
Melting Point | -148 °F (NTP, 1992) < 25 °C |
Physical Description | Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Clear colourless liquid; Very unpleasant odou |
Description | Thioglycol appears as a water-white liquid. May be toxic by ingestion, inhalation, or skin absorption. Mercaptoethanol is a primary alcohol and an alkanethiol. A water-soluble thiol derived from hydrogen sulfide and ethanol. It is used as a reducing agent for disulfide bonds and to protect sulfhydryl groups from oxidation. |
Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) 1000000 mg/L 12.80 M Miscible with alcohol, ether, and benzene /Pure liquid/ Miscible in most organic solvents. Miscible in water Solubility in water: miscible Practically insoluble or insoluble in water Soluble (in ethanol) |
Synonyms | 1-Hydroxy-2-mercaptoethane; 1-Mercapto-2-hydroxyethane; 2-Hydroxy-1-ethanethiol; 2-Hydroxyethanethiol; 2-Hydroxyethyl Mercaptan; 2-ME; 2-Mercapto-1-ethanol; 2-Mercaptoethanol; 2-Mercaptoethyl Alcohol; 2-Sulfanylethanol; Hydroxyethyl Mercaptan; Mercap |
Vapor Density | 2.69 (NTP, 1992) (Relative to Air) 2.69 (Air = 1) Relative vapor density (air = 1): 2.7 (calculated) |
Vapor Pressure | 1 mm Hg at 68 °F (NTP, 1992) 1.76 mmHg 1.756 mm Hg at 25 °C /Extrapolated/ Vapor pressure, kPa at 20 °C: 0.13 |
PubChem Compound | 1567 |
Last Modified | Nov 11 2021 |
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